Cas no 39503-14-5 (Benzoic acid, 3-formyl-2,4-dihydroxy-6-methyl-, ethyl ester)

• Product Name: Benzoic acid, 3-formyl-2,4-dihydroxy-6-methyl-, ethyl ester
• CAS No: 39503-14-5
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 291864
• PubChem ID: 3940691
• Update Time: 2025-04-19

Benzoic acid, 3-formyl-2,4-dihydroxy-6-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-formyl-2,4-dihydroxy-6-methyl-, ethyl ester
• ethyl 3-formyl-2,4-dihydroxy-6-methylbenzoate
• SPECTRUM205071
• DTXSID60398112
• 39503-14-5
• Ethyl hematommate
• Spectrum3_000886
• DivK1c_006160
• KBio1_001104
• SCHEMBL12998324
• Ethyl haematommate
• Hematommic acid ethyl ester
• Haematommic acid ethyl ester
• CHEMBL493032
• HUXJGSHUVDWZAM-UHFFFAOYSA-N
• SpecPlus_000064
• NCGC00095517-01
• CCG-38544
• ethyl 2,4-dihydroxy-3-formyl-6-methylbenzoate
• Spectrum5_001812
• HAEMATOMMIC ACID, ETHYL ESTER
• SR-05000002469-1
• KBioGR_001355
• SPBio_000598
• Spectrum2_000629
• Ethyl 3-formyl-6-methyl-2,4-dihydroxy-benzoate
• SR-05000002469
• KBio3_001772
• Spectrum4_000978
• SDCCGMLS-0066940.P001
• ethyl3-formyl-2,4-dihydroxy-6-methylbenzoate

• Inchi： 1S/C11H12O5/c1-3-16-11(15)9-6(2)4-8(13)7(5-12)10(9)14/h4-5,13-14H,3H2,1-2H3
• InChI Key： HUXJGSHUVDWZAM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=C(C=O)C(=CC=1C)O)O)=O

Computed Properties

• Exact Mass: 224.06846
• Monoisotopic Mass: 224.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Hydroxybenzoic acid alkyl esters